Cas no 28593-26-2 (s-Triazolo[4,3-b]pyridazine, 6-chloro-3,7-dimethyl-)

• Product Name: s-Triazolo[4,3-b]pyridazine, 6-chloro-3,7-dimethyl-
• CAS No: 28593-26-2
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 2662575
• Update Time: 2023-08-06

s-Triazolo[4,3-b]pyridazine, 6-chloro-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• s-Triazolo[4,3-b]pyridazine, 6-chloro-3,7-dimethyl-
• 6-chloro-3,7-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine
• JJVDQWUJQPZRGP-UHFFFAOYSA-N
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3,7-dimethyl-
• 3,7-Dimethyl-6-chloro-1,2,4-triazolo[4,3-b]pyridazine
• 6-Chloro-3,7-dimethyl[1,2,4]triazolo[4,3-b]pyridazine #

• Inchi： 1S/C7H7ClN4/c1-4-3-6-10-9-5(2)12(6)11-7(4)8/h3H,1-2H3
• InChI Key： JJVDQWUJQPZRGP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=NN=C(C)N2N=1

Computed Properties

• Exact Mass: 182.036
• Monoisotopic Mass: 182.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1